3-[1'-ethyl-5-(trifluoromethyl)-1'H,2H-3,4'-bipyrazol-2-yl]propan-1-amine

• IUPAC Name: 3-[5-(1-ethylpyrazol-4-yl)-3-(trifluoromethyl)pyrazol-1-yl]propan-1-amine
• InChI: InChI=1S/C12H16F3N5/c1-2-19-8-9(7-17-19)10-6-11(12(13,14)15)18-20(10)5-3-4-16/h6-8H,2-5,16H2,1H3
• InChI Key: WMLJRWMXIIOGEL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=CC(=NN2CCCN)C(F)(F)F
• Molecular Formula: C12H16F3N5
• Molecular Weight: 287.28 g/mol

Description

The compound “3-[1’-ethyl-5-(trifluoromethyl)-1’H,2H-3,4’-bipyrazol-2-yl]propan-1-amine” is a research chemical. It has a molecular formula of C12H16F3N5, and an average mass of 287.284 Da.

Scientific Research Applications

Chemical Reactions and Synthesis

Research has explored various chemical reactions involving compounds structurally similar to 3-[1'-ethyl-5-(trifluoromethyl)-1'H,2H-3,4'-bipyrazol-2-yl]propan-1-amine. For example, perfluoro-2-methylpent-2-en-3-yl isothiocyanate reacts with ethyl or isopropyl alcohols to yield derivatives like ethoxy(ethylthio)methylene-(1,1,1,4,4,5,5,5-octafluoro-2-trifluoromethylpent-2-en-3-yl)amine (Furin, Bagryanskaya, Gatilov, & Zhuzhgov, 1998). Another study focused on the catalyst-free domino reaction of ethyl 4-hydroxyalkyl-2-ynoate with N -heteroaryl-methyl- N -2,2-difluoroethan-1-amine, leading to the synthesis of complex compounds (Zhao, Wang, Liu, Geng, & Wang, 2020).

Synthesis of Analogous Compounds

Research has also been conducted on the synthesis of compounds analogous to 3-[1'-ethyl-5-(trifluoromethyl)-1'H,2H-3,4'-bipyrazol-2-yl]propan-1-amine. For instance, ethyl 4-(trifluoromethyl)-2-vinylthiazole-5-carboxylate was used as a precursor to synthesize ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs (Boy & Guernon, 2005).

Structural and Computational Studies

Structural and computational studies have been an integral part of research involving similar compounds. For example, the X-ray structures and computational studies of several cathinones provided insights into the molecular structures of related compounds (Nycz, Małecki, Zawiazalec, & Paździorek, 2011).

Crystallography and Coordination Chemistry

Crystallography studies have been conducted on related compounds to understand their solid-state structures. Research into the influence of the aliphatic wrapping in the crystal structure of benzene tricarboxamide supramolecular polymers is an example of such work (Jiménez, Belmar, Ortiz, Hidalgo, Fabelo, Pasán, & Ruiz-Pérez, 2009).

Electrosynthesis and Coordination Geometries

Electrosynthesis and the study of coordination geometries in related compounds have also been explored. The amine electrosynthesis from 1-ethyl-4-nitro-3-cyanopyrazole is one such study (Mikhal’chenko, Leonova, Romanova, Ugrak, & Gultyai, 2007). Additionally, the coordination geometries of bis(4-amino-3-alkyl-1,2,4-triazole-5-thione) complexes of first-row transition metals provide insights into the molecular structure of similar compounds (Menzies & Squattrito, 2001).

Future Directions

The future directions for research on this compound would depend on its potential applications. Given that it’s described as a research chemical, it could be studied for various uses in fields like medicinal chemistry, materials science, or chemical biology.